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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Methyl-3-pentanol

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methyl-3-pentanol, targeting researchers, scientists, and professionals in drug development.

The document summarizes key quantitative data, details the experimental protocols for their

determination, and presents a logical workflow for these characterizations.

Summary of Physical Properties
The physical characteristics of 2-Methyl-3-pentanol (CAS No: 565-67-3) are crucial for its

application and handling in a laboratory setting. A compilation of its key physical properties is

presented below.
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Physical Property Value Conditions

Molecular Weight 102.17 g/mol [1][2][3] -

Appearance Colorless liquid[2][4][5] Standard

Boiling Point 126.5 °C to 128 °C[1][4][5][6] 760 mmHg

Melting Point -48.42 °C (estimate)[5][7] -

Density
0.819 g/mL to 0.8243 g/cm³[1]

[4][6]
20-25 °C

Refractive Index 1.415 to 1.417[1][5][6] 20 °C (sodium D-line)

Solubility in Water 20 g/L[4][8] Standard

Other Solubilities
Miscible with ethanol and

diethyl ether[4]
Standard

Experimental Protocols
The determination of the physical properties of a liquid compound such as 2-Methyl-3-
pentanol involves several standard laboratory procedures.

Boiling Point Determination (Micro Reflux Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. A common method for small sample volumes is the micro-boiling point

determination.

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

apparatus (e.g., a Thiele tube or a metal heating block), and a stirring mechanism.[9]

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into the test tube.[9]

A capillary tube, with its open end downwards, is placed inside the test tube containing the

liquid.
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The apparatus is heated gently. Initially, a stream of bubbles will emerge from the capillary

tube as the trapped air expands.[10]

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will be observed.[10]

Heating is then discontinued. The liquid will begin to cool, and the bubbling will slow down

and eventually stop.

The boiling point is the temperature at which the liquid is drawn up into the capillary tube.

[10] This temperature is recorded from the thermometer.

Density Determination
Density is the mass of a substance per unit volume. For a liquid, it can be determined by

accurately measuring the mass of a known volume.

Apparatus: A digital balance and a graduated measuring cylinder or a pycnometer for higher

accuracy.[11]

Procedure (using a measuring cylinder):

The mass of a clean, dry measuring cylinder is recorded using a digital balance.[11]

A specific volume of 2-Methyl-3-pentanol is carefully poured into the measuring cylinder.

The volume is read from the bottom of the meniscus.[11][12]

The measuring cylinder containing the liquid is reweighed, and the mass is recorded.[11]

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the

total mass.

The density is then calculated using the formula: Density = Mass / Volume.[11] For

improved accuracy, the measurements should be repeated and an average value

calculated.[11]

Refractive Index Determination
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The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is a characteristic property that is dependent on temperature and the

wavelength of light.[13]

Apparatus: An Abbe refractometer is commonly used for this measurement.

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of 2-Methyl-3-pentanol are placed on the prism surface of the refractometer.

The prism is closed, and the light source is positioned.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read from the instrument's scale.

The temperature at which the measurement is taken is also recorded, as the refractive

index is temperature-dependent.[13]

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 2-Methyl-3-pentanol.
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Experimental Workflow for Physical Property Determination

Sample Preparation
(Pure 2-Methyl-3-pentanol)

Boiling Point Determination
(Micro Reflux Method)

Density Determination
(Mass/Volume Measurement)

Refractive Index Measurement
(Abbe Refractometer)

Data Compilation and Analysis

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 2-Methyl-3-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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